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Compound of Interest

(1R,2R)-N-Boc-1,2-
Compound Name: o
cyclohexanediamine

cat. No.: B3020936

Essential Safety and Handling Guide for (1R,2R)-
N-Boc-1,2-cyclohexanediamine

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals handling (1R,2R)-N-Boc-1,2-cyclohexanediamine. The following
procedures are based on the compound's known hazards and general best practices for
laboratory safety.

Hazard Identification and Summary

(1R,2R)-N-Boc-1,2-cyclohexanediamine is classified as a corrosive material that can cause
severe skin burns and eye damage.[1][2][3] It is essential to handle this compound with
stringent safety measures to prevent exposure.
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Identifier Value Source
CAS Number 146504-07-6 [1][21[4]
Molecular Formula C11H22N202 [1][2][4]
Molecular Weight 214.30 g/mol [1112]131[4]
Appearance Solid [1112]
GHS Pictogram Corrosion [1][2]
Signal Word Danger [1112]
Hazard Class Skin Corrosion 1B [1112][3]

H314: Causes severe skin
Hazard Statement [1][2][3]
burns and eye damage

8A: Combustible corrosive
Storage Class _ [1][2]
hazardous materials

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to ensure personnel safety. The following table
summarizes the required PPE for handling this compound.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles
meeting ANSI Z87.1 standard
are mandatory.[5][6] A face
shield must be worn over
goggles when there is a

significant risk of splashes.[5]

[6]

Skin Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended.[6][7] Double
gloving may be necessary for
added protection.[6]

Lab Coat

A flame-resistant or 100%
cotton lab coat should be worn

to protect against skin contact.

[5]

Closed-toe Shoes

Required for all laboratory

work to protect feet from spills.

[6]

Respiratory Protection

Fume Hood or Respirator

All handling should be
conducted in a certified
chemical fume hood to avoid
inhalation.[5] If engineering
controls are insufficient, a
NIOSH-approved respirator
with appropriate cartridges

(Type N95 or P3) is required.
[1][2]

Operational and Disposal Plans

Adherence to a strict operational workflow and disposal plan is critical for minimizing exposure

and ensuring a safe working environment.
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e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an eyewash station and safety shower are accessible.[8]

[¢]

Assemble all necessary equipment and reagents.

[e]

Have a chemical spill kit appropriate for amines readily available.[6]
e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the designated work
area.[5]

e Handling Procedure:

[¢]

Conduct all manipulations of the compound within the chemical fume hood.[5]

[e]

Carefully dispense the required amount, avoiding the generation of dust and aerosols.[6]

[9]

[e]

Keep containers tightly closed when not in use.[5][6][8]

o

Avoid contact with incompatible materials such as strong oxidizing agents and strong
acids.[8]

¢ Post-Handling & Decontamination:

o Thoroughly decontaminate the work area and any equipment that came into contact with
the chemical.[6]

o Remove gloves using the proper technique to avoid skin contact with the outer
contaminated surface.[6]

o Remove lab coat before leaving the laboratory.[6]
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[6][8] Remove all contaminated clothing and seek immediate medical attention.

[6leele]

o Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing
contact lenses if possible.[8][9] Seek immediate medical attention.[8][9]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8][9]

o Spill: Evacuate the area. Use appropriate PPE. Absorb the spill with inert, non-combustible
material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[8]
[10]

All waste containing (1R,2R)-N-Boc-1,2-cyclohexanediamine must be treated as hazardous
waste.[6]

o Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill
cleanup materials, in a clearly labeled, sealed, and chemically compatible container.[6]

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

» Disposal: Dispose of the hazardous waste through an approved waste disposal plant,
following all local, state, and federal regulations.[8][9] Do not empty into drains.[8][9]
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Workflow for Handling (1R,2R)-N-Boc-1,2-cyclohexanediamine
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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